Cas no 146967-52-4 (1,8-Naphthyridin-2(1H)-one,3-methyl-1-(3-methylbutyl)-)

1,8-Naphthyridin-2(1H)-one,3-methyl-1-(3-methylbutyl)- structure
146967-52-4 structure
Product Name:1,8-Naphthyridin-2(1H)-one,3-methyl-1-(3-methylbutyl)-
CAS No:146967-52-4
MF:C14H18N2O
MW:230.305523395538
CID:177323
PubChem ID:3073166
Update Time:2025-04-19

1,8-Naphthyridin-2(1H)-one,3-methyl-1-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridin-2(1H)-one,3-methyl-1-(3-methylbutyl)-
    • 3-methyl-1-(3-methylbutyl)-1,8-naphthyridin-2-one
    • 3-Methyl-1-(3-methylbutyl)-1,8-naphthyridin-2(1H)-one
    • 1,8-Naphthyridin-2(1H)-one, 3-methyl-1-(3-methylbutyl)-
    • 146967-52-4
    • DTXSID30163551
    • SCHEMBL8324866
    • 1-Isopentyl-3-methyl-1,8-naphthyridin-2(1H)-one
    • Inchi: 1S/C14H18N2O/c1-10(2)6-8-16-13-12(5-4-7-15-13)9-11(3)14(16)17/h4-5,7,9-10H,6,8H2,1-3H3
    • InChI Key: LYEKNWXOMLLNEI-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CC2=CC=CN=C2N1CCC(C)C

Computed Properties

  • Exact Mass: 230.14204
  • Monoisotopic Mass: 230.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • Density: 1.067
  • Boiling Point: 338.4°C at 760 mmHg
  • Flash Point: 158.4°C
  • Refractive Index: 1.54
  • PSA: 33.2
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